N-cyclopentyl-4-[(ethylsulfonyl)amino]benzamide

• IUPAC Name: N-cyclopentyl-4-(ethylsulfonylamino)benzamide
• InChI: InChI=1S/C14H20N2O3S/c1-2-20(18,19)16-13-9-7-11(8-10-13)14(17)15-12-5-3-4-6-12/h7-10,12,16H,2-6H2,1H3,(H,15,17)
• InChI Key: WKOGKJYOVSAQHT-UHFFFAOYSA-N
• Canonical SMILES: CCS(=O)(=O)NC1=CC=C(C=C1)C(=O)NC2CCCC2
• Molecular Formula: C14H20N2O3S
• Molecular Weight: 296.39 g/mol

Description

N-cyclopentyl-4-[(ethylsulfonyl)amino]benzamide, also known as S-247, is a chemical compound with potential therapeutic applications. It belongs to the class of sulfonylurea compounds, which have been used for the treatment of diabetes mellitus. S-247 has been found to exhibit a unique mechanism of action that makes it a promising candidate for the treatment of various diseases.

Mechanism of Action

The mechanism of action of N-cyclopentyl-4-[(ethylsulfonyl)amino]benzamide involves the inhibition of the ATP-sensitive potassium (KATP) channels in the brain. This leads to an increase in the release of neurotransmitters, such as glutamate and GABA, which are involved in the regulation of neuronal activity. This results in the suppression of epileptic activity and the reduction of pain and inflammation.
Biochemical and Physiological Effects:
This compound has been shown to have a number of biochemical and physiological effects. It has been found to increase the levels of glutamate and GABA in the brain, which are important neurotransmitters involved in the regulation of neuronal activity. It has also been shown to reduce the levels of pro-inflammatory cytokines, such as TNF-alpha and IL-1beta, which are involved in the regulation of the immune response.

Advantages and Limitations for Lab Experiments

N-cyclopentyl-4-[(ethylsulfonyl)amino]benzamide has a number of advantages for lab experiments. It is a potent and selective inhibitor of KATP channels, which makes it a valuable tool for studying the role of these channels in various physiological processes. It has also been shown to have low toxicity, which makes it suitable for in vivo studies.
However, there are also some limitations to the use of this compound in lab experiments. It has poor solubility in aqueous solutions, which can make it difficult to administer. It also has a short half-life in vivo, which can limit its effectiveness in certain applications.

Future Directions

There are a number of future directions for the study of N-cyclopentyl-4-[(ethylsulfonyl)amino]benzamide. One area of research is the development of more effective formulations of the compound that can improve its solubility and bioavailability. Another area of research is the investigation of its potential applications in the treatment of other diseases, such as neuropathic pain and inflammatory bowel disease. Furthermore, the mechanism of action of this compound is not fully understood, and further research is needed to elucidate its effects on neuronal activity and neurotransmitter release.

Scientific Research Applications

N-cyclopentyl-4-[(ethylsulfonyl)amino]benzamide has been studied extensively for its potential therapeutic applications. It has been found to exhibit potent anticonvulsant activity in animal models, making it a potential candidate for the treatment of epilepsy. It has also been shown to have anti-inflammatory and analgesic effects, which make it a potential candidate for the treatment of pain and inflammation.